Cas no 96240-32-3 (4-amino-1-ethenyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 4-amino-1-ethenyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 96240-32-3
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• CID: 4358226
• Update Time: 2026-04-10

4-amino-1-ethenyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 4-amino-2-ethenyl-2,4-dihydro-5-phenyl-
• 4-amino-1-ethenyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Additional information on 4-amino-1-ethenyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Chemical Profile of 4-amino-1-ethenyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 96240-32-3)

4-amino-1-ethenyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one, identified by the Chemical Abstracts Service Number (CAS No.) 96240-32-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the triazolone class, characterized by a fused triazole ring system with a carbonyl group at the 5-position. The presence of both amino and vinyl substituents enhances its potential as a versatile scaffold for drug discovery and development.

The molecular structure of 4-amino-1-ethenyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one incorporates several key functional groups that contribute to its reactivity and biological activity. The amino group at the 4-position serves as a potential site for hydrogen bonding interactions with biological targets, while the vinyl group (ethenyl) introduces unsaturation that can participate in π-stacking or electron delocalization effects. The phenyl ring at the 3-position further modulates electronic properties and spatial orientation, influencing binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of this compound with various biological targets. Studies suggest that 4-amino-1-ethenyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one may exhibit inhibitory activity against enzymes involved in inflammatory pathways and cancer metabolism. The triazolone core is particularly interesting due to its ability to form stable complexes with nucleophilic residues in protein active sites.

In vitro assays have demonstrated promising preliminary results regarding the anti-inflammatory potential of derivatives of 4-amino-1-ethenyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one. The compound’s ability to modulate key signaling cascades such as NFκB and MAPK has been observed in cell-based models. These findings align with current trends in drug discovery, where targeting multiple pathways simultaneously can lead to synergistic therapeutic effects.

The synthesis of 4-amino-1-(ethenyl)-3-(phenyl)-4,5-dihydro-[1H]-triazol[3(2H)]one involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Advances in transition-metal-catalyzed reactions have facilitated efficient construction of the triazolone ring system. For instance, palladium-catalyzed cross-coupling reactions between halogenated precursors have been employed to introduce the phenyl moiety at the 3-position with high regioselectivity.

The pharmacokinetic properties of CAS No 96240–32–3 are under active investigation to optimize its bioavailability and therapeutic window. Preliminary data indicate that modifications to the amino and vinyl groups can significantly influence metabolic stability and membrane permeability. Such structural optimizations are critical for translating promising preclinical findings into effective clinical candidates.

One notable application of derivatives related to 96240–32–3 is in the development of antimicrobial agents. The structural features present in this scaffold mimic natural products known for their broad-spectrum activity against resistant bacterial strains. Mechanistic studies have revealed that these compounds disrupt bacterial cell wall synthesis or interfere with essential metabolic processes without causing significant toxicity to host cells.

The role of computational tools in designing analogs of [the CAS number 96240–32–3 compound] cannot be overstated. Machine learning models trained on large datasets have been successfully employed to predict novel derivatives with enhanced potency and selectivity. These AI-driven approaches accelerate virtual screening processes and enable rapid identification of lead compounds for further experimental validation.

Future directions in research on [the CAS number 96240–32–3 chemical] include exploring its potential as a prodrug or scaffold for targeted delivery systems. Nanotechnology-based formulations combined with this heterocyclic compound show promise in improving delivery efficiency while minimizing off-target effects. Such innovations are essential for addressing unmet medical needs where traditional oral or intravenous administration faces limitations.

In conclusion,[the CAS number 96240–32–3 product] represents a structurally intriguing molecule with significant therapeutic potential across multiple disease areas including inflammation,cancerandinfection diseases.Current research efforts are focused on elucidating its mechanism(s)of actionandoptimizingitspharmacologicalpropertiesforclinicaltranslation.Seventy years sincethe initialsynthesisoftriazolones,thisclassofcompoundscontinuestoinspirenoveltherapeuticapproachesunderscoringtheirenduringvalueinmedicinalchemistry.